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APcK 110 Basic Solubility Information

The primary technical data available for APcK 110 indicates the following:

Property Information

Chemical Name 6-(3,5-Dimethoxyphenyl)-3-(4-fluorophenyl)-1H-pyrazolo[3,4-b]pyridine [1]

Solubility Soluble to 100 mM in DMSO [1]

Molecular Weight 349.36 g/mol [1]

Recommended Storage Store at -20°C [1]

General Solubility Troubleshooting Guide & FAQs

The following guide synthesizes general principles of handling poorly soluble compounds, which are

applicable to APcK 110.

Frequently Asked Questions

Q1: What is the best way to initially prepare a stock solution of a compound like APcK 110?
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A: For compounds with known DMSO solubility, like APcK 110, it is standard practice to first

prepare a high-concentration stock solution (e.g., 10-100 mM) in a high-quality, anhydrous
DMSO. This stock solution should be aliquoted to avoid repeated freeze-thaw cycles and stored

at -20°C or lower [1].

Q2: My compound precipitates when I add it to an aqueous buffer. What can I do?

A: This is a common issue. Below is a workflow for systematic troubleshooting, which you can

adapt for your experiments.
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Compound precipitates
in aqueous buffer

Check Stock Solution

StockCheck1

Ensure stock is fully dissolved
and stored correctly

StockCheck2

Use fresh aliquot;
avoid water contamination

Optimize Dilution Method

DiluteMethod1

Slow serial dilution
from stock

DiluteMethod2

Rapid vortexing
or pipetting during addition

Use Solubility-Enhancing
Additives

Additive1

Add mild detergent
(e.g., CHAPS)

Additive2

Add co-solvent
(e.g., low % PEG)

Additive3

Use carrier proteins
(e.g., BSA)

Apply Gentle Heat
or Sonication

Final

Test solubility
in final assay buffer
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Final
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Q3: What experimental parameters should I optimize to improve solubility?
A: You can systematically adjust the conditions of your final aqueous solution. The table below

summarizes key parameters to test.

Parameter Action Rationale & Notes

pH Adjust pH of
aqueous buffer.

Solubility is often highest when the pH is near the compound's
pKa. Test a range of pH values [2].

Temperature Gently warm the
solution.

Slightly increasing temperature can enhance solubility. Note:
stability at higher temperatures should be verified [2].

Ionic
Strength

Adjust salt
concentration.

Adding salts (e.g., NaCl) can "salt in" or "salt out" a compound;
effects are compound-specific and require testing [2].

Additives Include detergents,
co-solvents, or

carriers.

Detergents (e.g., Tween) can help solubilize hydrophobic
compounds. Small percentages of co-solvents like PEG or

ethanol can be used. Carrier proteins like BSA can bind and
stabilize compounds in solution [2].

Q4: Are there tools to predict the solubility of my compound?
A: Yes, computational models like ESOL (Estimation of Aqueous Solubility) and more advanced

machine learning models like Kingfisher are available. These tools can predict intrinsic
solubility from molecular structure, which is useful in early-stage drug design [3].

Suggestions for Further Investigation

To find more specific protocols for APcK 110, you could:

Search Scientific Literature: Look for research papers that have used APcK 110 in their methods
sections on platforms like PubMed.

Contact the Manufacturer: Inquire directly with the supplier (R&D Systems/Tocris) for any
unpublished data or detailed reconstitution protocols.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. APcK 110 (CAS 1001083-74-4) [rndsystems.com]

2. Troubleshooting Guide for Common Protein Solubility Issues [synapse.patsnap.com]

3. Aqueous Solubility Prediction with Kingfisher and ESOL | Rowan [rowansci.com]

To cite this document: Smolecule. [APcK110 solubility issues troubleshooting]. Smolecule, [2026].

[Online PDF]. Available at: [https://www.smolecule.com/products/b548346#apck110-solubility-issues-

troubleshooting]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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